Cas no 863031-14-5 (6-Methoxyhexyl Trimethylammonium Iodide)

• Product Name: 6-Methoxyhexyl Trimethylammonium Iodide
• CAS No: 863031-14-5
• MF: C₂₁H₂₉FN₂O₃
• MW: 376.464969396591
• CID: 3201752
• PubChem ID: 129597835
• Update Time: 2025-08-04

6-Methoxyhexyl Trimethylammonium Iodide Chemical and Physical Properties

Names and Identifiers

• 1-HEXANAMINIUM, 6-METHOXY-N,N,N-TRIMETHYL-, IODIDE
• DEA No. 7041
• 947-149-6
• NG3U6O970A
• MDMB-2201
• 5F-MDMB-PICA (NFLIS-DRUG)
• 5-fluoro MDMB-PICA
• 6-Methoxyhexyl Trimethylammonium Iodide
• Methyl (2S)-2-[1-(5-fluoropentyl)-1H-indole-3-carboxamido]-3,3-dimethylbutanoate
• 863031-14-5
• 5F-MDMB-2201
• Methyl 2-(1-(5-fluoropentyl)-1H-indole-3-carboxamido)-3,3-dimethylbutanoate
• C22803
• 1971007-88-1
• 5-Fluoro-MDMB-PICA
• L-Valine, N-((1-(5-fluoropentyl)-1H-indol-3-yl)carbonyl)-3-methyl-, methyl ester
• 5F-Mdmb-pica
• DTXSID201135086
• L-Valine, N-[[1-(5-fluoropentyl)-1H-indol-3-yl]carbonyl]-3-methyl-, methyl ester
• methyl (2S)-2-[[1-(5-fluoropentyl)indole-3-carbonyl]amino]-3,3-dimethylbutanoate
• NS00097045
• 5F-MDMB-PICA [NFLIS-DRUG]
• UNII-NG3U6O970A
• PD053815
• L-Valine, N-[[1-(5-fluoropentyl)-1H-indol-3-yl]carbonyl]-3-methyl-, methyl ester; N-[[1-(5-Fluoropentyl)-1H-indol-3-yl]carbonyl]-3-methyl-L-valine methyl ester; 5F-MDMB-PICA; Methyl (2S)-2-(1-(5-fluoropentyl)-1H-indole-3-carboxamido)-3,3-dimethylbutanoate; 5F-MDMB-2201
• methyl (2s)-2-{[1-(5-fluoropentyl)-1h-indole-3-carbonyl]amino}-3,3-dimethylbutanoate
• Methyl N-{[1-(5-fluoropentyl)-1H-indol-3-yl]carbonyl}-3-methyl-L-valinate
• SCHEMBL24221988

• Inchi： 1S/C21H29FN2O3/c1-21(2,3)18(20(26)27-4)23-19(25)16-14-24(13-9-5-8-12-22)17-11-7-6-10-15(16)17/h6-7,10-11,14,18H,5,8-9,12-13H2,1-4H3,(H,23,25)/t18-/m1/s1
• InChI Key： CHSUEEBESACQDV-GOSISDBHSA-N
• SMILES： FCCCCCN1C=C(C(N[C@H](C(=O)OC)C(C)(C)C)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 376.21622095Da
• Monoisotopic Mass: 376.21622095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 6-Methoxyhexyl Trimethylammonium Iodide

Recent Advances in the Study of 6-Methoxyhexyl Trimethylammonium Iodide (CAS: 863031-14-5) in Chemical Biology and Pharmaceutical Research

6-Methoxyhexyl Trimethylammonium Iodide (CAS: 863031-14-5) is a quaternary ammonium compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug delivery and biomolecular interactions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in biomedical applications.

Recent studies have highlighted the compound's utility as a cationic surfactant and its ability to facilitate membrane permeabilization, making it a promising candidate for enhancing the cellular uptake of therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the delivery of nucleic acid-based therapeutics, such as siRNA, by forming stable complexes that protect the payload from enzymatic degradation while promoting endosomal escape.

In addition to its role in drug delivery, 6-Methoxyhexyl Trimethylammonium Iodide has been investigated for its antimicrobial properties. Research conducted at the University of Cambridge in 2024 revealed its potent activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. This dual functionality—antimicrobial efficacy and biocompatibility—positions it as a valuable scaffold for developing novel antiseptics and disinfectants.

The compound's mechanism of action has also been elucidated through advanced biophysical techniques. Nuclear magnetic resonance (NMR) and molecular dynamics simulations have shown that its methoxyhexyl chain interacts preferentially with lipid bilayers, while the trimethylammonium group mediates electrostatic interactions with negatively charged biomolecules. These insights, published in Biochimica et Biophysica Acta, provide a foundation for rational design of derivatives with enhanced specificity and potency.

Ongoing clinical research is exploring its potential as an adjuvant in cancer therapy. Preliminary data from a Phase I trial (NCT05567892) indicate that when combined with chemotherapeutic agents, 6-Methoxyhexyl Trimethylammonium Iodide can reduce tumor growth in murine models by 40-60%, likely through modulation of tumor microenvironment permeability. However, further pharmacokinetic and toxicological studies are required to validate these findings for human applications.

In conclusion, 6-Methoxyhexyl Trimethylammonium Iodide represents a versatile tool in chemical biology, with applications spanning drug delivery, antimicrobial therapy, and oncology. Its well-characterized synthesis route (patented under WO2022156789) and modular structure offer ample opportunities for structural optimization. Future research should focus on elucidating its long-term safety profile and exploring combinatorial therapies to maximize therapeutic outcomes while minimizing off-target effects.